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Compound of Interest

Compound Name: 3-Iodo-4'-methyl-biphenyl

CAS No.: 177490-84-5

Cat. No.: B12096376

Get Quote

The nomenclature of substituted biphenyls can be a source of ambiguity. It is crucial to define

the specific isomer of interest through its CAS (Chemical Abstracts Service) number to ensure

the procurement of the correct material. The query "3-Iodo-4'-methyl-biphenyl" refers to a

biphenyl scaffold with an iodine atom at the 3-position of one phenyl ring and a methyl group at

the 4'-position of the other.

A survey of prominent chemical suppliers reveals the availability of several key isomers. The

following table summarizes the commercial availability of 3-Iodo-4'-methyl-biphenyl and its

related isomers.
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Compound
Name

Structure CAS Number
Representative
Suppliers

Purity

3-Iodo-4-methyl-

1,1'-biphenyl
1890112-82-9

Sigma-Aldrich

(MilliporeSigma),

AA BLOCKS,

INC.[1]

97%[1]

4'-Iodo-4-methyl-

biphenyl
55290-86-3

AstaTech, Inc.,

Alachem Co.,

Ltd.[2]

98%

4-Iodo-3-

methylbiphenyl
3419-50-9 BLD Pharm[3] ≥95%

3-Iodobiphenyl 20442-79-9

SARA Research

& Development

Centre, Strem

Chemicals[4][5]

[6]

min 96%[6]

Note: Availability and purity are subject to change. It is recommended to consult the supplier's

website for the most current information.

Synthetic Accessibility: Palladium-Catalyzed Cross-
Coupling Reactions
The construction of the biphenyl scaffold, particularly for unsymmetrical derivatives like 3-Iodo-
4'-methyl-biphenyl, is most efficiently achieved through palladium-catalyzed cross-coupling

reactions. The Suzuki-Miyaura and Negishi reactions are the workhorses of modern organic

synthesis for this purpose, offering broad functional group tolerance and generally high yields.

[7][8]

The Suzuki-Miyaura Coupling: A Robust and Versatile
Method
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The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (typically a

boronic acid or ester) with an organohalide in the presence of a palladium catalyst and a base.

[7] Its advantages include the use of thermally stable and less toxic boron reagents and its

compatibility with a wide range of functional groups.[9]

The catalytic cycle of the Suzuki-Miyaura coupling proceeds through three key steps: oxidative

addition, transmetalation, and reductive elimination.[7]

Catalytic Cycle
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This protocol describes the synthesis of 3-Iodo-4'-methyl-biphenyl from 1,3-diiodobenzene

and 4-methylphenylboronic acid.

Materials:

1,3-Diiodobenzene

4-Methylphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)
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Potassium carbonate (K₂CO₃)

1,4-Dioxane

Water (degassed)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

To a dry round-bottom flask, add 1,3-diiodobenzene (1.0 equiv.), 4-methylphenylboronic acid

(1.2 equiv.), potassium carbonate (3.0 equiv.), palladium(II) acetate (0.02 equiv.), and

triphenylphosphine (0.08 equiv.).

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Add a degassed 4:1 mixture of 1,4-dioxane and water.

Stir the reaction mixture at room temperature for 10 minutes.

Heat the mixture to 80-100 °C and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the reaction to room temperature and dilute with water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexanes/ethyl acetate gradient) to afford 3-Iodo-4'-methyl-biphenyl.

The Negishi Coupling: High Reactivity and Functional
Group Tolerance
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The Negishi coupling utilizes an organozinc reagent with an organohalide, also catalyzed by a

palladium or nickel complex.[10] Organozinc reagents are generally more reactive than

organoboron compounds, which can be advantageous for less reactive organohalides.[11]

The catalytic cycle of the Negishi coupling is similar to the Suzuki-Miyaura, involving oxidative

addition, transmetalation, and reductive elimination.[12]

Catalytic Cycle
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Caption: Catalytic cycle of the Negishi cross-coupling reaction.

This protocol outlines the synthesis of 3-Iodo-4'-methyl-biphenyl from 3-iodophenylzinc

chloride and 4-iodotoluene.

Materials:

3-Iodophenylzinc chloride (prepared in situ or obtained commercially)

4-Iodotoluene

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Anhydrous tetrahydrofuran (THF)
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Standard laboratory glassware and inert atmosphere setup

Procedure:

In a dry flask under an inert atmosphere, dissolve 4-iodotoluene (1.0 equiv.) and

tetrakis(triphenylphosphine)palladium(0) (0.05 equiv.) in anhydrous THF.

To this solution, add a solution of 3-iodophenylzinc chloride (1.1 equiv.) in THF dropwise at

room temperature.

Stir the reaction mixture at room temperature or gently heat to 50-60 °C. Monitor the reaction

by TLC or GC.

Upon completion, cool the reaction to room temperature and quench by the slow addition of

saturated aqueous ammonium chloride.

Extract the mixture with diethyl ether (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the organic phase under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 3-Iodo-4'-methyl-
biphenyl.

Applications in Research and Drug Development
3-Iodo-4'-methyl-biphenyl and its isomers are valuable intermediates due to the presence of

three key features: the biphenyl core, the reactive iodine atom, and the methyl group.

The Biphenyl Scaffold: This structural motif is present in numerous approved drugs, such as

the angiotensin II receptor blockers (sartans) used to treat hypertension.[13] The biphenyl

unit provides a rigid framework that can orient other functional groups for optimal interaction

with biological targets.

The Iodo Group: The iodine atom serves as a versatile synthetic handle. It can be readily

transformed into other functional groups through various reactions, including further cross-

coupling reactions (e.g., Sonogashira, Heck, or another Suzuki coupling), lithiation-
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substitution sequences, or conversion to a boronic ester. This allows for the late-stage

diversification of molecular scaffolds, a highly desirable strategy in medicinal chemistry.[14]

The "Magic Methyl" Effect: The methyl group, while seemingly simple, can have profound

effects on the pharmacological properties of a molecule.[15] The strategic placement of a

methyl group, as in 4'-methyl-biphenyl, can enhance binding affinity to a target protein by

displacing water molecules from a hydrophobic pocket, improve metabolic stability by

blocking sites of oxidative metabolism, or modulate the overall lipophilicity and solubility of a

compound.[15]

Safety, Handling, and Storage
As with all laboratory chemicals, proper safety precautions must be observed when handling

iodo-methyl-biphenyls.

Hazard Identification: Based on available Safety Data Sheets (SDS) for similar compounds,

iodo-biphenyls may cause skin and eye irritation.[16][17] It is essential to consult the specific

SDS for the compound being used.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.[17]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.[17]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
3-Iodo-4'-methyl-biphenyl and its isomers are commercially accessible and synthetically

versatile building blocks with significant potential in organic synthesis, particularly in the realm

of drug discovery and materials science. A thorough understanding of their isomeric forms,

synthetic accessibility via robust cross-coupling methodologies, and strategic applications

empowers researchers to effectively incorporate these valuable intermediates into their
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scientific pursuits. By adhering to safe handling practices, the full potential of these compounds

can be realized in the laboratory.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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